Ethyl 2-ethylpyridine-4-carboxylate
Overview
Description
Ethyl 2-ethylpyridine-4-carboxylate (EEPC) is an organic compound that is used in a variety of scientific research applications. It is a colorless liquid with a pungent odor and is soluble in water, alcohol, and other organic solvents. EEPC is used in the synthesis of organic compounds, as a reagent in organic synthesis, and in the analysis of biological samples. EEPC is also used in biochemical and physiological studies, as well as in laboratory experiments.
Safety and Hazards
The safety data sheet for a similar compound, Ethyl 2-methylpyridine-4-carboxylate, indicates that it is a dangerous substance . It is flammable and may cause skin irritation, serious eye irritation, and may be harmful if inhaled . It’s important to handle such compounds with appropriate safety measures.
Future Directions
Ethyl 2-ethylpyridine-4-carboxylate is available for purchase from several suppliers for research purposes . The future directions for this compound would likely depend on the outcomes of ongoing research studies. It’s important to note that any new applications or uses would need to be thoroughly tested for safety and efficacy.
properties
IUPAC Name |
ethyl 2-ethylpyridine-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO2/c1-3-9-7-8(5-6-11-9)10(12)13-4-2/h5-7H,3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SEGWFGBGQPUZSD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC=CC(=C1)C(=O)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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